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For researchers, scientists, and drug development professionals seeking a comprehensive

understanding of Nanoparticle Tracking Analysis (NTA), this guide delves into the core

principles, experimental protocols, and data interpretation of this powerful characterization

technique. By visualizing and tracking individual nanoparticles in real-time, NTA provides high-

resolution size distribution and concentration measurements, critical for advancing nanoscale

research and development.

At its core, Nanoparticle Tracking Analysis operates on the twin principles of light scattering and

Brownian motion. This technique allows for the direct visualization and analysis of

nanoparticles in a liquid suspension on a particle-by-particle basis.[1]

The Foundational Principles: Light Scattering and
Brownian Motion
When a laser beam is passed through a liquid sample containing nanoparticles, the particles in

the laser's path scatter the light, making them visible as individual points of light when viewed

through a specialized microscope.[2] These suspended nanoparticles are in constant, random

motion due to the collision with the surrounding solvent molecules, a phenomenon known as

Brownian motion.[3][4]

The key insight of NTA is that the extent of a particle's movement is directly related to its size.

Smaller particles exhibit a larger, faster random walk, while larger particles diffuse more slowly.
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[4] By capturing this motion with a sensitive camera, the NTA software can track the trajectory

of each individual particle.

From Motion to Measurement: The Stokes-Einstein
Equation
The relationship between a particle's diffusion and its size is mathematically described by the

Stokes-Einstein equation. The software calculates the mean square displacement (MSD) for

each tracked particle to determine its diffusion coefficient (Dt).[4] The Stokes-Einstein equation

is then applied to calculate the hydrodynamic diameter (d) of each particle:

d = (kBT) / (3πηDt)

Where:

kB is the Boltzmann constant.

T is the absolute temperature of the sample.

η is the viscosity of the solvent.

Dt is the translational diffusion coefficient.[5]

By analyzing the movement of thousands of individual particles, NTA builds a high-resolution

particle size distribution and determines the concentration of particles in the sample.[6]

The Nanoparticle Tracking Analysis Workflow
The experimental workflow of NTA can be broken down into a series of distinct steps, from

sample preparation to data analysis.
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Sample Preparation

Instrument Setup

Data Acquisition

Data Analysis

Sample Dilution

Filtration (Optional) Sample Loading

Inject into flow cell

Degassing (Optional) Focus Adjustment

Parameter Setting

Video Capture

Initiate capture

Particle Tracking

Analyze video frames

Size & Concentration Calculation

Data Reporting

Generate results
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Particle & Medium Properties

Observed Motion Governing Principle

Particle Size (d)

Brownian Motion

inversely proportional to

Medium Viscosity (η)

influences

Stokes-Einstein Equation
d = kBT / (3πηDt)

Temperature (T)

influences

Diffusion Coefficient (Dt)

is quantified by

calculates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Unveiling the Nanoscale: A Technical Guide to
Nanoparticle Tracking Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609618#what-is-the-principle-of-nanoparticle-
tracking-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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